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Compound of Interest

Compound Name: Phenanthrenone

Cat. No.: B8515091

For researchers, scientists, and drug development professionals, the meticulous management
and disposal of chemical reagents are fundamental to ensuring laboratory safety and
environmental stewardship. Phenanthrenone, as a chemical compound used in these
advanced fields, requires a disposal protocol that mitigates risk to both personnel and the
environment. This document provides a comprehensive, step-by-step operational plan for the
safe disposal of phenanthrenone, aligning with general best practices for hazardous chemical
waste management.

Immediate Safety and Hazard Summary

Before initiating any disposal procedure, it is critical to consult the specific Safety Data Sheet
(SDS) for phenanthrenone. In the absence of a specific SDS, compounds of this nature
should be handled as hazardous substances. The primary hazards associated with similar
aromatic ketones could include acute toxicity, skin and eye irritation, and potential
environmental hazards. Therefore, preventing its release into the environment is a primary
concern.[1][2][3][4][5]

Personal Protective Equipment (PPE) is mandatory. This includes, but is not limited to:
o Safety goggles or a face shield
o Chemical-resistant gloves

e Alab coat or other protective clothing
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All handling of phenanthrenone waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[2]

Step-by-Step Disposal Protocol

The disposal of phenanthrenone must be managed as hazardous waste in strict accordance

with all local, state, and federal regulations.[6][7]

. Waste Identification and Segregation:

Clearly identify the waste as "Hazardous Waste - Phenanthrenone".[7][8]

Segregate solid phenanthrenone waste from liquid waste.[9][10] Do not mix
phenanthrenone waste with other incompatible chemical waste streams.[2][7][9]
Incompatible materials could include strong oxidizing agents and strong acids.[2][11]

. Waste Collection:

Solid Waste: Collect excess or unwanted solid phenanthrenone in a dedicated, properly
labeled hazardous waste container.[12] Use a scoop or spatula to transfer the solid material,
avoiding the creation of dust.[12] Any materials contaminated with phenanthrenone, such
as weighing paper, gloves, and pipette tips, must also be considered hazardous waste and
placed in the same container.[12]

Liquid Waste: If the phenanthrenone is in a solvent, collect the solution in a separate,
compatible, and clearly labeled hazardous waste container for liquid chemical waste.[10][12]

. Waste Container Selection and Labeling:

Use a leak-proof container with a secure, screw-on cap that is compatible with
phenanthrenone.[10][13] Plastic containers are often preferred over glass to minimize the
risk of breakage.[7]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "Phenanthrenone,"” the associated hazards (e.g., "Toxic," "Harmful if Swallowed"),
and the date the waste was first added to the container.[7][8][12] All constituents in a mixture
must be identified with their approximate concentrations.[9]
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4. Temporary Storage in the Laboratory:
o Keep the hazardous waste container securely sealed when not in use.[2][10]

o Store the container in a designated, well-ventilated, and cool, dry area away from general
laboratory traffic.[2]

o Ensure secondary containment is used to capture any potential leaks or spills.[10] A
secondary container should be chemically compatible and able to hold 110% of the volume
of the primary container.[10]

5. Arranging for Disposal:
e Do not dispose of phenanthrenone down the drain or in the regular trash.[1][5][7][9][11]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup.[2][7]

o Provide the disposal agency with the Safety Data Sheet (SDS) for phenanthrenone to
ensure they have all the necessary information for safe handling and transport.[2]

In Case of a Spill: For minor spills, moisten the spilled material with an absorbent paper to
avoid generating dust and place it in a suitable, labeled container for disposal.[2][11] For major
spills, evacuate the area and immediately contact your institution's emergency responders.[2]

Quantitative Data for Hazardous Waste Management

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_o_Phenanthroline.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_o_Phenanthroline.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b8515091?utm_src=pdf-body
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1264
https://www.cdhfinechemical.com/images/product/msds/37_639139477_PHENANTHRENECASNO-85-01-8MSDS.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_o_Phenanthroline.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b8515091?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_o_Phenanthroline.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_o_Phenanthroline.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_o_Phenanthroline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8515091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Parameter Guideline Source
Liquid Waste Container Fill Do not fill more than 80% of ]
Level the container's capacity.
] Must be able to hold 110% of
Secondary Containment )
the volume of the primary [10]
Volume )
container.
Containers with less than 3%
] ] of the original product may be
Residual Amounts in "Empty" )
] considered "empty" after [13]
Containers o ]
proper rinsing, but regulations
vary.
For a generic hazardous
Spill Isolation Distance material spill, a starting (1]

(General)

isolation distance is 25 meters
(75 feet).

Phenanthrenone Disposal Workflow
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Phenanthrenone Disposal Workflow

Preparation & Collection Spill Response
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Labeling & Storage
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:
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:
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with Secondary Containment

Final Dlisposal

Contact EHS or
Licensed Disposal Vendor

Provide Safety Data Sheet (SDS)

Schedule Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of phenanthrenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. msds.nipissingu.ca [msds.nipissingu.ca]
. benchchem.com [benchchem.com]

. sigmaaldrich.com [sigmaaldrich.com]

1
2
3
e 4. fishersci.com [fishersci.com]
5. cdhfinechemical.com [cdhfinechemical.com]
6. enviroserve.com [enviroserve.com]
7

. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

o 8. campussafety.lehigh.edu [campussafety.lehigh.edu]

e 9. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]
e 10. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

e 11. nj.gov [nj.gov]

e 12. benchchem.com [benchchem.com]

o 13. Hazardous Waste Disposal Procedures | The University of Chicago Environmental
Health and Safety [safety.uchicago.edu]

« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Phenanthrenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8515091#phenanthrenone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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